Cas no 60469-86-5 (Benzoic acid, 3,4-dicyano-)

• Product Name: Benzoic acid, 3,4-dicyano-
• CAS No: 60469-86-5
• MF: C₉H₄N₂O₂
• MW: 172.140261650085
• CID: 1620516
• PubChem ID: 12288600
• Update Time: 2025-09-28

Benzoic acid, 3,4-dicyano- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dicyano-
• 3,4-dicyanobenzoicacid
• 3,4-dicyanobenzoic acid
• SCHEMBL4844022
• 60469-86-5

• Inchi： 1S/C9H4N2O2/c10-4-7-2-1-6(9(12)13)3-8(7)5-11/h1-3H,(H,12,13)
• InChI Key： GZQLDZZFNMLNEN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 172.02732
• Monoisotopic Mass: 172.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids